Cas no 2680731-97-7 (4-Acetamidocinnoline-3-carboxylic acid)
4-Acetamidocinnoline-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-acetamidocinnoline-3-carboxylic acid
- 2680731-97-7
- EN300-28275535
- 4-Acetamidocinnoline-3-carboxylic acid
-
- Inchi: 1S/C11H9N3O3/c1-6(15)12-9-7-4-2-3-5-8(7)13-14-10(9)11(16)17/h2-5H,1H3,(H,16,17)(H,12,13,15)
- InChI Key: GICWXKUGIHOBDK-UHFFFAOYSA-N
- SMILES: OC(C1=C(C2C=CC=CC=2N=N1)NC(C)=O)=O
Computed Properties
- Exact Mass: 231.06439116g/mol
- Monoisotopic Mass: 231.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 92.2Ų
4-Acetamidocinnoline-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28275535-1g |
4-acetamidocinnoline-3-carboxylic acid |
2680731-97-7 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28275535-5g |
4-acetamidocinnoline-3-carboxylic acid |
2680731-97-7 | 5g |
$1572.0 | 2023-09-09 | ||
| Enamine | EN300-28275535-10g |
4-acetamidocinnoline-3-carboxylic acid |
2680731-97-7 | 10g |
$2331.0 | 2023-09-09 | ||
| Enamine | EN300-28275535-0.05g |
4-acetamidocinnoline-3-carboxylic acid |
2680731-97-7 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28275535-0.1g |
4-acetamidocinnoline-3-carboxylic acid |
2680731-97-7 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28275535-0.25g |
4-acetamidocinnoline-3-carboxylic acid |
2680731-97-7 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28275535-0.5g |
4-acetamidocinnoline-3-carboxylic acid |
2680731-97-7 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28275535-1.0g |
4-acetamidocinnoline-3-carboxylic acid |
2680731-97-7 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28275535-2.5g |
4-acetamidocinnoline-3-carboxylic acid |
2680731-97-7 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28275535-5.0g |
4-acetamidocinnoline-3-carboxylic acid |
2680731-97-7 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 |
4-Acetamidocinnoline-3-carboxylic acid Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-Acetamidocinnoline-3-carboxylic acid
Exploring the Potential of 4-Acetamidocinnoline-3-carboxylic acid (CAS No. 2680731-97-7) in Modern Pharmaceutical Research
In the rapidly evolving field of pharmaceutical chemistry, 4-Acetamidocinnoline-3-carboxylic acid (CAS No. 2680731-97-7) has emerged as a compound of significant interest. This cinnoline derivative is gaining attention due to its unique structural properties and potential applications in drug discovery. Researchers are particularly intrigued by its carboxylic acid and acetamido functional groups, which offer versatile reactivity for further chemical modifications.
The growing demand for novel heterocyclic compounds in medicinal chemistry has put 4-Acetamidocinnoline-3-carboxylic acid in the spotlight. With increasing searches for "cinnoline-based drug candidates" and "bioactive carboxylic acid derivatives" in scientific databases, this compound represents an important area of investigation. Its molecular framework serves as a promising scaffold for developing targeted therapeutics, particularly in areas such as inflammation modulation and enzyme inhibition.
Structural analysis of CAS 2680731-97-7 reveals interesting features that contribute to its potential pharmacological value. The cinnoline core provides a rigid planar structure that can enhance binding affinity to biological targets, while the 3-carboxylic acid moiety offers opportunities for salt formation and improved solubility. These characteristics make it a valuable intermediate for synthesizing more complex pharmaceutical ingredients, addressing current industry needs for compounds with better bioavailability profiles.
Recent trends in pharmaceutical research show increasing interest in "structure-activity relationship studies" involving nitrogen-containing heterocycles like 4-Acetamidocinnoline-3-carboxylic acid. The compound's potential as a lead structure for drug development aligns well with current industry focus on precision medicine and personalized therapeutics. Its molecular architecture allows for diverse modifications that could lead to compounds with improved target specificity and reduced off-target effects.
The synthesis and characterization of 4-Acetamidocinnoline-3-carboxylic acid have been subjects of several recent studies, as evidenced by growing publications mentioning "cinnoline carboxylic acid derivatives" in scientific literature. Researchers are particularly interested in optimizing its synthetic routes to improve yields and purity, which are crucial factors for its potential scale-up in pharmaceutical manufacturing. The compound's stability under various conditions is also being investigated to determine its suitability for different formulation approaches.
From a commercial perspective, the demand for specialized pharmaceutical intermediates like CAS 2680731-97-7 is rising steadily. This reflects broader market trends toward innovative small molecule drugs and the need for building blocks that can accelerate drug discovery programs. The compound's unique combination of structural features makes it particularly valuable for medicinal chemists working on next-generation therapeutics for complex diseases.
Quality control aspects of 4-Acetamidocinnoline-3-carboxylic acid production are receiving increased attention, with analytical methods development being a key focus area. Advanced techniques such as HPLC purity analysis and spectroscopic characterization are being employed to ensure the compound meets stringent pharmaceutical standards. This emphasis on quality aligns with current Good Manufacturing Practice (cGMP) requirements and the pharmaceutical industry's commitment to product safety and efficacy.
Looking forward, 4-Acetamidocinnoline-3-carboxylic acid presents numerous opportunities for further research and development. Its potential applications extend beyond traditional small molecule drugs to areas such as proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. As the scientific community continues to explore the full potential of this versatile chemical building block, it may well contribute to breakthroughs in addressing unmet medical needs across various therapeutic areas.
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